Cas no 2227797-77-3 (rac-(3R,4S)-4-(oxan-4-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(oxan-4-yl)methyloxolan-3-ol
• CAS No: 2227797-77-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5890739
• PubChem ID: 165590012
• Update Time: 2025-08-05

rac-(3R,4S)-4-(oxan-4-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(oxan-4-yl)methyloxolan-3-ol
• 2227797-77-3
• EN300-1634823
• rac-(3R,4S)-4-[(oxan-4-yl)methyl]oxolan-3-ol

• Inchi： 1S/C10H18O3/c11-10-7-13-6-9(10)5-8-1-3-12-4-2-8/h8-11H,1-7H2/t9-,10-/m1/s1
• InChI Key： UMTRAMJRBXLPME-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)CC1CCOCC1)O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on rac-(3R,4S)-4-(oxan-4-yl)methyloxolan-3-ol

Professional Introduction to rac-(3R,4S)-4-(oxan-4-yl)methyloxolan-3-ol (CAS No. 2227797-77-3)

Rac-(3R,4S-4-(oxan-4-yl)methyloxolan-3-ol) is a meticulously synthesized chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227797-77-3, represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. The unique stereochemistry of this molecule, characterized by its 3R,4S configuration, makes it a valuable scaffold for exploring new pharmacological pathways.

The synthesis of rac-(3R,4S-4-(oxan-4-yl)methyloxolan-3-ol) involves a series of well-designed chemical transformations that highlight the precision and creativity of modern organic synthesis techniques. The presence of the oxan-4-yl moiety introduces a cyclic ether structure, which is known for its stability and biological relevance. This feature has been particularly exploited in the development of drug candidates that target neurological and cardiovascular disorders. The compound's oxolane ring provides a rigid framework that can be tailored to interact with specific biological targets, making it an attractive candidate for further medicinal chemistry investigations.

In recent years, there has been a surge in research focused on chiral oxolane derivatives due to their potential in modulating enzyme activity and receptor binding. Rac-(3R,4S-4-(oxan-4-yl)methyloxolan-3-ol) is no exception and has been studied for its interactions with various enzymes and receptors implicated in diseases such as Alzheimer's and hypertension. Preliminary studies have suggested that the compound exhibits promising inhibitory effects on certain key enzymes, which could lead to the development of new therapeutic strategies.

The stereochemistry of rac-(3R,4S-4-(oxan-4-yl)methyloxolan-3-ol) is particularly noteworthy because it allows for the exploration of enantioselective synthesis pathways. Enantioselective methods are crucial in pharmaceutical development as they enable the production of single enantiomers with enhanced efficacy and reduced side effects. The development of efficient asymmetric synthetic routes for this compound has been a focus of several research groups, aiming to produce enantiomerically pure forms for further pharmacological evaluation.

The structural features of rac-(3R,4S-4-(oxan-4-yl)methyloxolan-3-ol) also make it an interesting candidate for material science applications. The oxolane ring can serve as a template for designing polymers and supramolecular structures with specific functionalities. These materials could find applications in drug delivery systems, where precise control over molecular architecture is essential for optimizing bioavailability and therapeutic efficacy.

In conclusion, rac-(3R,4S-4-(oxan-4-yl)methyloxolan-3-ol (CAS No. 2227797-77-3) represents a significant advancement in the field of chiral chemistry and pharmaceutical research. Its unique structural features and stereochemical configuration offer numerous opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.